Cas no 1261939-54-1 (4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid)

• Product Name: 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid
• CAS No: 1261939-54-1
• MF: C₁₇H₁₅FO₅
• MW: 318.296408891678
• MDL: MFCD18322601
• CID: 2764812
• PubChem ID: 53228420
• Update Time: 2025-05-23

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-METHOXYBENZOIC ACID
• DTXSID60691953
• 4'-(Ethoxycarbonyl)-3'-fluoro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid, 95%
• MFCD18322601
• 1261939-54-1
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid

• MDL： MFCD18322601
• Inchi： 1S/C17H15FO5/c1-3-23-17(21)12-6-4-10(8-14(12)18)11-5-7-13(16(19)20)15(9-11)22-2/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key： IWLPLZBPNKGDNY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 318.09035174Da
• Monoisotopic Mass: 318.09035174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid

Introduction to 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid (CAS No. 1261939-54-1)

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid, identified by its CAS number 1261939-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an ethoxycarbonyl group and a fluorine atom at specific positions on the aromatic ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The methoxy substituent at the second position of the benzoic acid core further modulates the physicochemical properties of the molecule, influencing its solubility, lipophilicity, and metabolic stability. These structural features are particularly relevant in the design of drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular interactions are critical. The compound’s potential as a pharmacophore has been explored in recent years, with researchers leveraging its distinct chemical profile to develop next-generation therapeutic agents.

In the realm of drug discovery, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid has been investigated for its inhibitory activity against various enzymes and receptors implicated in human pathologies. Notably, studies have demonstrated its efficacy as a modulator of cytokine signaling pathways, which are central to immune responses and chronic inflammation. The fluorine atom, a well-known bioisostere, enhances binding affinity and metabolic resistance, while the ethoxycarbonyl group serves as a versatile handle for further derivatization via amide or ester bond formation.

Recent advancements in computational chemistry have enabled the rapid screening of analogs derived from this core structure. Molecular docking simulations have identified derivatives with improved binding profiles to targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which play pivotal roles in autoimmune diseases. The integration of machine learning algorithms has further accelerated the process of optimizing lead compounds, predicting their pharmacokinetic properties with high accuracy.

Experimental validation of these computational predictions has been conducted using high-throughput screening (HTS) platforms. In one notable study, a library of benzoic acid derivatives was evaluated for their ability to inhibit NF-κB activation, a key event in inflammatory responses. Among these compounds, those incorporating the 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid moiety exhibited superior activity, leading to the identification of potent candidates for clinical development. These findings underscore the compound’s significance as a building block for immunomodulatory therapies.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination, have been employed to construct the desired aromatic framework efficiently. The introduction of protective groups ensures regioselective functionalization, allowing for modular assembly of complex molecules.

From a medicinal chemistry perspective, the structural features of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid align well with current trends toward “structure-activity relationship” (SAR) optimization. By systematically varying substituents at key positions—such as replacing the methoxy group with other electron-donating or withdrawing groups—chemists can fine-tune biological activity while maintaining favorable pharmacokinetic properties. This approach has yielded promising candidates for treating conditions ranging from neurodegenerative disorders to metabolic diseases.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electronic effects induced by fluorine atoms can significantly alter receptor binding affinity and metabolic stability, often leading to improved therapeutic outcomes. In particular, fluoro-substituted benzoic acids have been reported to exhibit enhanced bioavailability and prolonged half-life in vivo. The incorporation of such moieties into drug candidates has become a standard practice in modern drug design.

Future research directions may explore the potential applications of this compound in combination therapies. By pairing it with other bioactive molecules that target different disease pathways, researchers aim to achieve synergistic effects that could overcome resistance mechanisms observed in chronic conditions. Preclinical studies are currently underway to assess its efficacy in animal models of inflammation and cancer progression.

The growing interest in green chemistry principles has also influenced synthetic approaches to this compound. Catalytic methods that minimize waste generation and energy consumption are being prioritized over traditional multi-step syntheses. Such innovations not only reduce environmental impact but also enhance cost-effectiveness—a critical consideration for industrial-scale production.

In summary,4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxybenzoic acid (CAS No. 1261939-54-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural attributes enable diverse functionalization strategies, making it adaptable for addressing multiple therapeutic challenges. As computational tools and synthetic methodologies continue to evolve, this compound is poised to play an increasingly significant role in drug discovery efforts worldwide.